Cas no 88620-26-2 (3-Thiomorpholinone, 4-(2-hydroxyethyl)-, 1-oxide)

• Product Name: 3-Thiomorpholinone, 4-(2-hydroxyethyl)-, 1-oxide
• CAS No: 88620-26-2
• MF: C₆H₁₁NO₃S
• MW: 177.221440553665
• CID: 626753
• PubChem ID: 13245535
• Update Time: 2025-04-19

3-Thiomorpholinone, 4-(2-hydroxyethyl)-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 3-Thiomorpholinone, 4-(2-hydroxyethyl)-, 1-oxide
• 4-(2-hydroxyethyl)-1-oxo-1,4-thiazinan-3-one
• DTXSID40531621
• 88620-26-2
• SCHEMBL11035321
• 4-(2-hydroxyethyl)-1-oxo-3-thiamorpholinone
• 4-(2-Hydroxyethyl)-1lambda~4~,4-thiazinane-1,3-dione
• QDUYFYRIFSTERZ-UHFFFAOYSA-N

• Inchi： 1S/C6H11NO3S/c8-3-1-7-2-4-11(10)5-6(7)9/h8H,1-5H2
• InChI Key： QDUYFYRIFSTERZ-UHFFFAOYSA-N
• SMILES： S1(CC(N(CCO)CC1)=O)=O

Computed Properties

• Exact Mass: 177.04596439g/mol
• Monoisotopic Mass: 177.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 76.8Ų